2-((3-allyl-5-(5-methylfuran-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-chloro-3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H17ClF3N3O3S2/c1-3-8-30-21(32)19-14(17-7-4-12(2)33-17)10-34-20(19)29-22(30)35-11-18(31)28-13-5-6-16(24)15(9-13)23(25,26)27/h3-7,9-10H,1,8,11H2,2H3,(H,28,31)
• InChI Key: SEALAQHVFJADGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)NC4=CC(=C(C=C4)Cl)C(F)(F)F)CC=C
• Molecular Formula: C23H17ClF3N3O3S2
• Molecular Weight: 540.0 g/mol

Description

2-((3-allyl-5-(5-methylfuran-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-chloro-3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H17ClF3N3O3S2 and its molecular weight is 539.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Compounds similar to the one mentioned have been synthesized for the purpose of evaluating their antitumor activities. For example, derivatives of thieno[3,2-d]pyrimidine have been shown to exhibit potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines. Such compounds, through their structural features, may interfere with the proliferation of cancer cells, offering a potential pathway for the development of new anticancer agents (Hafez & El-Gazzar, 2017).

Antimicrobial and Cytotoxic Activity

The structural moiety similar to the one described has also been incorporated into compounds that have been evaluated for their antimicrobial and cytotoxic activities. New derivatives have been synthesized and tested in vitro for their abilities to inhibit the growth of various microbial strains as well as their cytotoxic potential against cancer cells. This suggests the compound's framework could be beneficial in designing new agents with antimicrobial or cytotoxic properties (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Enzyme Inhibition for Drug Discovery

Compounds with the thieno[2,3-d]pyrimidine structure have been investigated for their potential to inhibit specific enzymes that are relevant in disease pathways, including thymidylate synthase and dihydrofolate reductase. This enzyme inhibition is crucial for the development of drugs targeting diseases such as cancer and bacterial infections. The exploration of such compounds can lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles (Gangjee, Qiu, Li, & Kisliuk, 2008).